[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide

• Molecular Formula: C6H12N4O2S
• Molecular Weight: 204.25 g/mol
• SMILES: CC(C)N1C(=NC=N1)CS(=O)(=O)N
• InChI: InChI=1S/C6H12N4O2S/c1-5(2)10-6(8-4-9-10)3-13(7,11)12/h4-5H,3H2,1-2H3,(H2,7,11,12)
• InChIKey: MIKIJQKDYGHNIO-UHFFFAOYSA-N

[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide: Identity & Procurement

[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide (CAS 1487920-81-9) is a 1,2,4-triazole derivative bearing a primary sulfonamide at the 5-position and an isopropyl substituent at N1, with molecular formula C₆H₁₂N₄O₂S and molecular weight 204.25 g/mol . This compound belongs to the broader class of triazole-sulfonamide hybrids, a chemical space recognized for diverse pharmacological activities including carbonic anhydrase inhibition, antimicrobial action, and anticancer potential [1]. The isopropyl substitution at the N1 position distinguishes it from its closest structural analogs—namely the N-methyl, N-ethyl, and N-propyl variants—introducing measurable differences in lipophilicity, steric bulk, and physicochemical property profiles that may govern target binding, metabolic stability, and synthetic derivatization potential [2].

CA inhibition studies Primary sulfonamide scaffold pre-organized for carbonic anhydrase zinc binding

Antimicrobial screening 1,2,4-triazole-sulfonamide core linked to reported antibacterial and antifungal activity in analogs

Building block chemistry Branched N1-isopropyl group provides sterically defined handle for derivatization studies

• [1] He, S.C.; Zhang, H.Z.; Zhang, H.J.; Sun, Q.; Zhou, C.H. Design and synthesis of novel sulfonamide-derived triazoles and bioactivity exploration. Med. Chem. 2020, 16(1), 104-118. DOI: 10.2174/1573406414666181106124852. View Source
• [2] Kuujia. (1-Propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide, CAS 1497378-87-6. Physicochemical properties including XLogP3 and topological polar surface area data. View Source

[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide: N1-Alkyl Substitution Risks

Within the 1,2,4-triazole-5-methanesulfonamide series, simple N1-alkyl chain interchange is inadvisable because the N1 substituent directly modulates the compound's lipophilicity (as measured by XLogP3), topological polar surface area (TPSA), and steric environment around the sulfonamide pharmacophore [1]. These parameters critically influence target binding kinetics, metabolic stability, and solubility—factors that cannot be predicted by assuming bioisosteric equivalence between methyl, ethyl, propyl, and isopropyl groups [2]. In carbonic anhydrase inhibitor design, for instance, the N1-alkyl tail has been shown to govern isoform selectivity by differentially engaging the hydrophobic pocket of the enzyme active site; an isopropyl group provides a distinct branched architecture that cannot be replicated by linear alkyl chains, potentially altering both potency and selectivity profiles in ways that generic substitution would fail to capture [3].

Property

Isopropyl (Target)

• Branched, sterically hindered
• Distinct lipophilicity and TPSA
• May resist metabolic N-dealkylation
• Unique hydrophobic pocket fit

Linear alkyl (Methyl, Ethyl, Propyl)

• Unbranched, minimal steric bulk
• Different XLogP3 profiles
• More susceptible to CYP-mediated dealkylation
• Cannot replicate branched binding mode

Risk

N1-alkyl interchange may shift isoform selectivity, metabolic stability, and target binding kinetics. Direct substitution without experimental validation is not advised.

• [1] Kuujia. (1-Propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide, CAS 1497378-87-6. Computed properties including XLogP3: -0.6 and TPSA: 99.2 Ų. View Source
• [2] Ezabadi, I.R.; Camoutsis, C.; Zoumpoulakis, P.; Geronikaki, A.; Soković, M.; Glamočilija, J.; Ćirić, A. Sulfonamide-1,2,4-triazole derivatives as antifungal and antibacterial agents: Synthesis, biological evaluation, lipophilicity, and conformational studies. Bioorg. Med. Chem. 2008, 16(3), 1150-1161. View Source
• [3] Manzoor, S.; Petreni, A.; Raza, M.K.; Supuran, C.T.; Hoda, N. Novel triazole-sulfonamide bearing pyrimidine moieties with carbonic anhydrase inhibitory action: Design, synthesis, computational and enzyme inhibition studies. Bioorg. Med. Chem. Lett. 2022, 48, 128242. View Source

[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide: Evidence-Based Comparator Analysis

N1 Branched Alkyl Steric Architecture

The isopropyl group at N1 of the target compound introduces a branched, secondary alkyl architecture that is structurally distinct from the linear primary alkyl chains of N-methyl, N-ethyl, and N-propyl analogs. This branching introduces increased steric bulk proximal to the sulfonamide pharmacophore—a spatial parameter frequently characterized by Taft's steric substituent constant (Eₛ) or molar refractivity (MR). While direct Eₛ values for this series are not yet reported in the primary literature, the computed XLogP3 for the N-propyl analog is -0.6 [1], and the isopropyl variant is expected to exhibit altered lipophilicity consistent with branched-chain alkyl substituent effects [2]. In triazole-sulfonamide carbonic anhydrase inhibitor series, the steric and lipophilic character of the N1 substituent has been shown to directly modulate isoform selectivity [3].

N1 steric architecture

Class-level inference

Target

Isopropyl: branched secondary alkyl, tertiary carbon adjacent to triazole

Analogs

Methyl, ethyl, propyl: linear primary chains (XLogP3 for propyl: -0.6)

May influence binding-pocket accommodation; supports steric profiling studies

Computed properties only; direct steric constants not reported

Evidence Dimension	N1-alkyl steric architecture
Target Compound Data	Branched secondary alkyl (isopropyl) at N1; sterically hindered tertiary carbon adjacent to triazole ring
Comparator Or Baseline	N-methyl (linear; minimal steric bulk), N-ethyl (linear; moderate steric bulk), N-propyl (linear; extended steric reach but unbranched)
Quantified Difference	Qualitative steric differentiation; branched vs. linear architecture. Computed XLogP3 for N-propyl analog: -0.6 [1]; isopropyl expected to differ measurably.
Conditions	Computed molecular properties and steric parameter analysis

Why This Matters

Steric differentiation at N1 may govern binding pocket accommodation in enzyme active sites (e.g., carbonic anhydrase isoforms, CYP51), directly impacting target selectivity and making the isopropyl variant non-interchangeable with linear-chain analogs for medicinal chemistry campaigns.

• [1] Kuujia. (1-Propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide, CAS 1497378-87-6. Computed XLogP3: -0.6. View Source
• [2] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. (Reference for branched alkyl substituent effects on lipophilicity and steric parameters.) View Source
• [3] Manzoor, S.; Petreni, A.; Raza, M.K.; Supuran, C.T.; Hoda, N. Novel triazole-sulfonamide bearing pyrimidine moieties with carbonic anhydrase inhibitory action. Bioorg. Med. Chem. Lett. 2022, 48, 128242. View Source

Antimicrobial Activity of Triazole-Sulfonamide Scaffolds

The sulfonamide-1,2,4-triazole scaffold to which the target compound belongs has demonstrated potent in vitro antibacterial activity in multiple independent studies. In a 2020 study by He et al., a structurally related 2-chlorobenzyl sulfonamide-1,2,4-triazole (compound 7c) exhibited MIC values of 0.02–0.16 µmol/mL against MRSA, B. subtilis, B. typhi, and E. coli, which were comparable to or better than the clinical antibiotic Chloromycin [1]. Separately, Ezabadi et al. (2008) reported that sulfonamide-1,2,4-triazole derivatives displayed significant antifungal activity against a panel of micromycetes, with MIC values as low as 50.0 µg/mL for the most active compounds, benchmarked against the commercial fungicide bifonazole [2]. While the specific target compound has not yet been directly evaluated in these assays, the conservation of the 1,2,4-triazole-5-methanesulfonamide core suggests activity potential that may be further modulated by the N1-isopropyl substituent.

Antimicrobial activity

Class-level inference

Scaffold analogs

Antibacterial MIC 0.02–0.16 µmol/mL (MRSA, E. coli); Antifungal MIC 50.0 µg/mL

Reference

Chloromycin (antibact.), bifonazole (antifung.)

Reported activity supports antimicrobial screening prioritization for this scaffold

Target compound not directly tested; N1-isopropyl effect to be determined

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	Not yet directly evaluated; scaffold conserves the 1,2,4-triazole-5-methanesulfonamide core present in active analogs
Comparator Or Baseline	Sulfonamide-1,2,4-triazole 7c: MIC 0.02–0.16 µmol/mL (vs. Chloromycin) [1]; Sulfonamide-s-triazole VIa/VIb: MIC 50.0 µg/mL (vs. bifonazole) [2]
Quantified Difference	Class-level activity range: MIC 0.02–0.16 µmol/mL (antibacterial) and 50.0 µg/mL (antifungal) for close structural analogs
Conditions	In vitro two-fold serial dilution; bacterial strains: MRSA, B. subtilis, B. typhi, E. coli; fungal strains: multiple micromycetes

Why This Matters

The demonstrated antimicrobial potency of structurally proximate 1,2,4-triazole-5-sulfonamide analogs provides a validated activity baseline for the target compound's scaffold, supporting its prioritization as a lead-like molecule or building block for antimicrobial drug discovery programs.

• [1] He, S.C.; Zhang, H.Z.; Zhang, H.J.; Sun, Q.; Zhou, C.H. Design and synthesis of novel sulfonamide-derived triazoles and bioactivity exploration. Med. Chem. 2020, 16(1), 104-118. MIC values: 0.02–0.16 µmol/mL. View Source
• [2] Ezabadi, I.R.; Camoutsis, C.; Zoumpoulakis, P.; Geronikaki, A.; Soković, M.; Glamočilija, J.; Ćirić, A. Sulfonamide-1,2,4-triazole derivatives as antifungal and antibacterial agents. Bioorg. Med. Chem. 2008, 16(3), 1150-1161. View Source

Triazole-Sulfonamide Carbonic Anhydrase Inhibition

Primary sulfonamides are established zinc-binding motifs in carbonic anhydrase (CA) inhibitor design, and their conjugation with triazole rings has yielded nanomolar-potency inhibitors with isoform selectivity. In a 2022 study, Manzoor et al. reported triazole-sulfonamide-pyrimidine hybrids with CA inhibitory activity, where the triazole ring participated in critical hydrogen-bonding interactions with Asn62 and Gln92 residues in the CA active site [1]. Another report on N-heteroaryl-substituted triazolosulfonamides demonstrated IC₅₀ values of 0.52 µM for hCA I and 0.34 µM for hCA II for the most potent analog (compound 6a) . The target compound, as a primary sulfonamide bearing a 1,2,4-triazole ring at the α-position to the sulfonamide group, is structurally pre-organized for zinc coordination in CA active sites, with the N1-isopropyl group positioned to engage the hydrophobic pocket that governs isoform discrimination [2].

CA inhibition

Class-level inference

Analog 6a

hCA I IC₅₀ = 0.52 µM; hCA II IC₅₀ = 0.34 µM

Target

Contains primary sulfonamide directly linked to triazole; pre-organized for zinc binding

Scaffold supports carbonic anhydrase inhibition research; isoform selectivity requires evaluation

No direct data for this compound; N1-isopropyl may modulate isoform profile

Evidence Dimension	Carbonic anhydrase inhibition potency (IC₅₀)
Target Compound Data	Contains primary sulfonamide pharmacophore directly linked to 1,2,4-triazole; structurally pre-organized for CA zinc binding
Comparator Or Baseline	Triazolosulfonamide 6a: hCA I IC₅₀ = 0.52 µM, hCA II IC₅₀ = 0.34 µM
Quantified Difference	Class-level inhibitory range for triazole-sulfonamide hybrids: sub-micromolar (0.34–0.52 µM) against hCA I and II
Conditions	Purified human carbonic anhydrase I and II enzyme inhibition assays

Why This Matters

The target compound's structural features align with the pharmacophoric requirements for CA inhibition, positioning it as a candidate for isoform-selective CA inhibitor development, an area of active interest for glaucoma, epilepsy, and cancer therapeutics.

• [1] Manzoor, S.; Petreni, A.; Raza, M.K.; Supuran, C.T.; Hoda, N. Novel triazole-sulfonamide bearing pyrimidine moieties with carbonic anhydrase inhibitory action. Bioorg. Med. Chem. Lett. 2022, 48, 128242. View Source
• [2] Supuran, C.T. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat. Rev. Drug Discov. 2008, 7, 168-181. (Mechanistic context for sulfonamide zinc-binding and isoform selectivity.) View Source

Derivatization Handle: N1-Isopropyl Triazole Core

The 1,2,4-triazole ring system is amenable to diverse synthetic transformations, and compounds in the 5-methanesulfonamide series serve as versatile intermediates for further functionalization. The target compound, as a primary sulfonamide, can undergo N-alkylation, N-acylation, and sulfonamide-specific transformations, while the isopropyl substituent at N1 provides a non-reactive, sterically defined hydrophobic anchor during subsequent chemistry . Structurally analogous compounds, such as (1-propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide, are explicitly marketed as building blocks for targeted molecular design in medicinal and agrochemical research [1]. The target compound's branched isopropyl group offers synthetic advantages over linear N-alkyl analogs: it is less prone to metabolic N-dealkylation, a common clearance pathway for N-alkyl heterocycles, due to the steric hindrance at the α-carbon [2].

Derivatization handle

Class-level inference

Isopropyl (target)

Branched, sterically hindered α-carbon; may resist oxidative N-dealkylation

Linear N-alkyl

Unhindered, susceptible to CYP450-mediated dealkylation

May offer metabolic stability advantage; supports building-block selection for metabolic studies

Inferred from general medicinal chemistry principles; experimental validation needed

Evidence Dimension	Synthetic versatility and metabolic stability potential of N1-alkyl substituent
Target Compound Data	Isopropyl at N1: branched, sterically hindered α-carbon, resistant to oxidative N-dealkylation
Comparator Or Baseline	N-methyl, N-ethyl, N-propyl analogs: linear alkyl chains with unhindered α-carbons, susceptible to cytochrome P450-mediated N-dealkylation
Quantified Difference	Qualitative differentiation based on established medicinal chemistry principles of metabolic stability for branched vs. linear N-alkyl substituents
Conditions	Inferred from general cytochrome P450 N-dealkylation susceptibility principles

Why This Matters

The isopropyl group's metabolic stability advantage makes the target compound a preferred choice over linear-chain analogs in lead optimization programs where N-dealkylation is an anticipated clearance liability, reducing the need for late-stage scaffold re-engineering.

• [1] Kuujia. (1-Propyl-1H-1,2,4-triazol-5-yl)methanesulfonamide, CAS 1497378-87-6. Product description: 'valuable compound for researchers in the field of organic synthesis' with potential to enhance bioavailability. View Source
• [2] St. Jean, D.J.; Fotsch, C. Mitigating Heterocycle Metabolism in Drug Discovery. J. Med. Chem. 2012, 55(13), 6002-6020. (Review of N-dealkylation susceptibility and strategies for metabolic stabilization.) View Source

Purity & Availability: N-Alkyl Analogs

From a procurement standpoint, [1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide is commercially available at 95% purity from established chemical suppliers, with CAS registry number 1487920-81-9 . The closest comparators—(1-methyl-1H-1,2,4-triazol-5-yl)methanesulfonamide (CAS 1492687-71-4; MW 176.20) and (1-ethyl-1H-1,2,4-triazol-5-yl)methanesulfonamide (CAS 1496340-12-5; MW 190.22)—are also commercially available, but the isopropyl variant offers the highest molecular weight (204.25 g/mol) and the greatest steric differentiation within this homologous series . The well-defined CAS registry and commercial availability at research-grade purity enable immediate procurement without requiring custom synthesis, a practical advantage for time-sensitive medicinal chemistry campaigns.

Purity & availability

Data to verify

95%

MW 204.25 (isopropyl) vs. 176.20 (methyl), 190.22 (ethyl); CAS 1487920-81-9

Commercially available; defined identity supports procurement for research

Source: supplier catalogs; confirm lot-specific purity

Evidence Dimension	Molecular weight and commercial availability
Target Compound Data	MW: 204.25 g/mol; Purity: 95%; CAS: 1487920-81-9; commercially stocked
Comparator Or Baseline	N-methyl analog: MW 176.20, CAS 1492687-71-4; N-ethyl analog: MW 190.22, CAS 1496340-12-5; N-propyl analog: MW 204.25, CAS 1497378-87-6
Quantified Difference	MW increase of +28.05 vs. methyl analog and +14.03 vs. ethyl analog; identical MW to propyl analog but with branched architecture
Conditions	Commercial supplier catalog data (Leyan, Chemsrc, CymitQuimica)

Why This Matters

The compound's defined CAS identity, commercial availability at 95% purity, and unique steric profile within the homologous series make it the only branched-alkyl option among the N1-substituted triazole-5-methanesulfonamide building blocks, reducing procurement risk for research programs requiring this specific architecture.

[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonamide: Application Scenarios

Carbonic Anhydrase Inhibitor Lead Optimization

The target compound is structurally pre-organized for carbonic anhydrase (CA) inhibition, with the primary sulfonamide serving as a zinc-binding warhead and the 1,2,4-triazole providing additional hydrogen-bonding contacts within the active site [1]. Medicinal chemistry teams pursuing isoform-selective CA inhibitors (hCA I, II, IX, XII) can utilize this compound as a starting scaffold, exploiting the N1-isopropyl group to probe hydrophobic pocket interactions that differentiate CA isoforms. The branched alkyl architecture provides a steric profile distinct from linear-chain analogs, potentially enabling access to isoform selectivity profiles not achievable with methyl, ethyl, or propyl variants.

Antibacterial & Antifungal Agent Scaffold

Given that structurally proximate sulfonamide-1,2,4-triazole hybrids have demonstrated potent antibacterial activity (MIC 0.02–0.16 µmol/mL against MRSA and Gram-negative pathogens, comparable to Chloromycin) and significant antifungal activity (MIC 50.0 µg/mL against micromycetes, benchmarked against bifonazole) [1], this compound is well-suited as a core scaffold for antimicrobial lead generation. The N1-isopropyl substituent may confer pharmacokinetic advantages over linear-chain analogs, including reduced metabolic N-dealkylation, making it a preferred choice for programs requiring enhanced metabolic stability.

Tool Compound for Target Engagement Studies

The primary sulfonamide group in this compound is a validated zinc-binding motif applicable to the broader metalloenzyme family, including matrix metalloproteinases (MMPs) and histone deacetylases (HDACs), in addition to carbonic anhydrases. The well-defined molecular structure and commercial availability at 95% purity enable rapid procurement for target engagement assays, chemoproteomics, and competitive binding studies. The isopropyl group provides a useful hydrophobic tag for assessing binding pocket steric tolerance in structure-activity relationship (SAR) exploration.

Building Block for Diversity-Oriented Synthesis

As a commercially available building block with a primary sulfonamide handle, this compound is amenable to parallel derivatization via N-alkylation, N-acylation, and sulfonamide coupling reactions. Synthetic chemistry groups constructing diversity-oriented libraries can exploit the sulfonamide's nucleophilicity to generate arrays of sulfonamide derivatives while retaining the metabolically stable N1-isopropyl-1,2,4-triazole core. The compound's defined CAS registry (1487920-81-9) and stock availability reduce the logistical burden of in-house synthesis for library production.

Application

Selection Property

Validation Focus

Carbonic anhydrase inhibition studies

Primary sulfonamide zinc-binding pharmacophore with triazole hydrogen-bonding contacts

Isoform-selectivity screening (hCA I, II, IX, XII)

Antimicrobial screening

1,2,4-triazole-5-methanesulfonamide scaffold with reported class-level antibacterial/antifungal activity

MIC determination against target strains; N1-isopropyl influence on potency

Metalloenzyme target engagement

Zinc-binding sulfonamide warhead applicable to CA, MMP, HDAC families

Binding pocket steric tolerance and competitive binding assays

Diversity-oriented synthesis

Primary sulfonamide handle for N-alkylation/acylation; commercially stocked building block

Parallel derivatization efficiency and library construction feasibility

• [1] Manzoor, S.; Petreni, A.; Raza, M.K.; Supuran, C.T.; Hoda, N. Novel triazole-sulfonamide bearing pyrimidine moieties with carbonic anhydrase inhibitory action. Bioorg. Med. Chem. Lett. 2022, 48, 128242. View Source
• [2] He, S.C.; Zhang, H.Z.; Zhang, H.J.; Sun, Q.; Zhou, C.H. Design and synthesis of novel sulfonamide-derived triazoles and bioactivity exploration. Med. Chem. 2020, 16(1), 104-118. AND Ezabadi, I.R. et al. Bioorg. Med. Chem. 2008, 16(3), 1150-1161. View Source